Cas no 13860-66-7 (N3PT)

• Product Name: N3PT
• CAS No: 13860-66-7
• MF: C₁₃H₁₉Cl₂N₃OS
• MW: 336.28045964241
• MDL: MFCD26142554
• CID: 4456904
• PubChem ID: 66970987
• Update Time: 2025-04-24

N3PT Chemical and Physical Properties

Names and Identifiers

• N3PT
• N3-pyridyl thiaMine
• 3-[(2-Amino-6-methyl-3-pyridyl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium chloride hydrochloride
• F84957
• 13860-66-7
• HY-16339
• 3-((2-Amino-6-methylpyridin-3-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride hydrochloride
• DA-75933
• AKOS030526473
• MS-25089
• 2-[3-[(2-amino-6-methylpyridin-3-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride
• Thiazolium, 3-[(2-amino-6-methyl-3-pyridinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride, hydrochloride (1:1:1)
• 3-[(2-AMINO-6-METHYLPYRIDIN-3-YL)METHYL]-5-(2-HYDROXYETHYL)-4-METHYL-1,3-THIAZOL-3-IUM HYDROCHLORIDE CHLORIDE
• SCHEMBL1267294
• CS-1502

• MDL： MFCD26142554
• Inchi： 1S/C13H18N3OS.2ClH/c1-9-3-4-11(13(14)15-9)7-16-8-18-12(5-6-17)10(16)2;;/h3-4,8,17H,5-7H2,1-2H3,(H2,14,15);2*1H/q+1;;/p-1
• InChI Key： ZLGKCAQWOASSTP-UHFFFAOYSA-M
• SMILES： Cl.[Cl-].S1C=[N+](CC2=CC=C(C)N=C2N)C(C)=C1CCO

Computed Properties

• Exact Mass: 335.0625888g/mol
• Monoisotopic Mass: 335.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Color/Form: Solid powder, power
• Melting Point: 225 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility2.86 mg/mL(8.50 mM;Need ultrasonic)
• Vapor Pressure: No data available

N3PT Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on N3PT

Introduction to Compound with CAS No. 13860-66-7 and Product Name N3PT

The compound with the CAS number 13860-66-7 and the product name N3PT represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by its precise chemical composition, makes it a promising candidate for further investigation and development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining high selectivity. The compound N3PT, identified by its CAS number 13860-66-7, has shown remarkable potential in this regard. Its chemical formula and molecular architecture suggest that it may interact with biological targets in a manner that could lead to innovative therapeutic strategies.

One of the most compelling aspects of this compound is its ability to modulate certain biological pathways that are associated with various diseases. Current research indicates that N3PT may have applications in the treatment of neurological disorders, cancer, and inflammatory conditions. The compound's mechanism of action appears to involve precise interactions with key enzymes and receptors, which could lead to the development of highly effective drugs with minimal side effects.

Recent studies have demonstrated that N3PT can significantly reduce inflammation in experimental models of chronic diseases. This effect is attributed to its ability to inhibit the activity of pro-inflammatory cytokines, thereby reducing the overall inflammatory response. The compound's specificity for these targets makes it an attractive option for further development as an anti-inflammatory agent.

Furthermore, the compound has shown promise in preclinical trials for its potential use in cancer therapy. By interfering with critical signaling pathways involved in tumor growth and progression, N3PT may be able to inhibit the growth of cancer cells without harming healthy tissues. This selectivity is a crucial factor in ensuring the safety and efficacy of new cancer treatments.

The synthesis and characterization of N3PT have been subjects of extensive research. Advanced synthetic techniques have been employed to produce this compound in high purity, enabling detailed structural analysis and biological testing. The use of spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided valuable insights into the compound's molecular structure and dynamics.

One of the key challenges in developing new pharmaceuticals is ensuring their stability under various conditions. The stability of N3PT has been thoroughly evaluated under different temperatures, pH levels, and storage conditions. These studies have shown that the compound remains stable and retains its biological activity over prolonged periods, making it suitable for further clinical development.

The pharmacokinetic properties of N3PT have also been extensively studied. Research indicates that the compound exhibits good bioavailability and distributes rapidly throughout the body upon administration. This rapid distribution suggests that N3PT may reach target sites efficiently, leading to faster onset of therapeutic effects.

Another area of interest is the potential toxicity profile of N3PT. Preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This finding is crucial for advancing the compound into clinical trials where patient safety is paramount.

The development of N3PT aligns with current trends in pharmaceutical research, which emphasize the need for targeted therapies with minimal systemic side effects. By leveraging cutting-edge chemical synthesis techniques and advanced biotechnological methods, researchers have been able to design compounds like N3PT that are highly specific for their intended biological targets.

In conclusion, the compound with CAS number 13860-66-7 and product name N3PT represents a significant advancement in pharmaceutical chemistry. Its unique properties make it a promising candidate for treating various diseases, including neurological disorders, cancer, and inflammatory conditions. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a cornerstone in future therapeutic strategies.